Adicardin
Adicardin
Natural product derived from plant source.
Apiosylskimmin is a natural product found in Gmelina arborea, Phlojodicarpus villosus, and other organisms with data available.
Apiosylskimmin is a natural product found in Gmelina arborea, Phlojodicarpus villosus, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
103529-94-8
VCID:
VC20782335
InChI:
InChI=1S/C20H24O12/c21-7-20(27)8-29-19(17(20)26)28-6-12-14(23)15(24)16(25)18(32-12)30-10-3-1-9-2-4-13(22)31-11(9)5-10/h1-5,12,14-19,21,23-27H,6-8H2/t12-,14-,15+,16-,17+,18-,19-,20-/m1/s1
SMILES:
C1C(C(C(O1)OCC2C(C(C(C(O2)OC3=CC4=C(C=C3)C=CC(=O)O4)O)O)O)O)(CO)O
Molecular Formula:
C20H24O12
Molecular Weight:
456.4 g/mol
Adicardin
CAS No.: 103529-94-8
Cat. No.: VC20782335
Molecular Formula: C20H24O12
Molecular Weight: 456.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Natural product derived from plant source. Apiosylskimmin is a natural product found in Gmelina arborea, Phlojodicarpus villosus, and other organisms with data available. |
|---|---|
| CAS No. | 103529-94-8 |
| Molecular Formula | C20H24O12 |
| Molecular Weight | 456.4 g/mol |
| IUPAC Name | 7-[(2S,3R,4S,5S,6R)-6-[[(2R,3R,4R)-3,4-dihydroxy-4-(hydroxymethyl)oxolan-2-yl]oxymethyl]-3,4,5-trihydroxyoxan-2-yl]oxychromen-2-one |
| Standard InChI | InChI=1S/C20H24O12/c21-7-20(27)8-29-19(17(20)26)28-6-12-14(23)15(24)16(25)18(32-12)30-10-3-1-9-2-4-13(22)31-11(9)5-10/h1-5,12,14-19,21,23-27H,6-8H2/t12-,14-,15+,16-,17+,18-,19-,20-/m1/s1 |
| Standard InChI Key | SXPBJYHKMRWZNA-ZITSYKRSSA-N |
| Isomeric SMILES | C1[C@@]([C@H]([C@@H](O1)OC[C@@H]2[C@H]([C@@H]([C@H]([C@@H](O2)OC3=CC4=C(C=C3)C=CC(=O)O4)O)O)O)O)(CO)O |
| SMILES | C1C(C(C(O1)OCC2C(C(C(C(O2)OC3=CC4=C(C=C3)C=CC(=O)O4)O)O)O)O)(CO)O |
| Canonical SMILES | C1C(C(C(O1)OCC2C(C(C(C(O2)OC3=CC4=C(C=C3)C=CC(=O)O4)O)O)O)O)(CO)O |
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